Cas no 1875825-08-3 (Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate)

• Product Name: Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
• CAS No: 1875825-08-3
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 5809947
• PubChem ID: 165826565
• Update Time: 2024-01-11

Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1458384
• 1875825-08-3
• methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
• Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C10H16N2O2S/c1-5(2)6(3)8-7(9(13)14-4)12-10(11)15-8/h5-6H,1-4H3,(H2,11,12)
• InChI Key： ZTIHKYSLWCFZQL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OC)=C1C(C)C(C)C

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų